Cas no 2229516-00-9 (1-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229516-00-9
• MF: C₁₃H₁₅BrN₂
• MW: 279.175602197647
• CID: 6235543
• PubChem ID: 165796625
• Update Time: 2025-05-21

1-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1918657
• 2229516-00-9

• Inchi： 1S/C13H15BrN2/c1-12(2)7-13(12,15)11-6-8-5-9(14)3-4-10(8)16-11/h3-6,16H,7,15H2,1-2H3
• InChI Key： CUTKIPNHJYKGOT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C1(CC1(C)C)N)N2

Computed Properties

• Exact Mass: 278.04186g/mol
• Monoisotopic Mass: 278.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 1-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229516-00-9)

1-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229516-00-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indole and cyclopropylamine structural motifs, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a pharmacophore in designing novel therapeutic agents targeting neurological and metabolic disorders.

The molecular structure of 1-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine features a 5-bromoindole core, which is known for its bioactivity in various medicinal chemistry applications. The presence of the bromine atom at the fifth position enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the 2,2-dimethylcyclopropylamine moiety contributes to the compound's stability and bioavailability, which are critical factors in drug design.

In recent years, the demand for 1-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine has surged due to its potential applications in central nervous system (CNS) drug development. Scientists are exploring its use in modulating neurotransmitter systems, particularly those involving serotonin and dopamine receptors. This aligns with the growing interest in neuroprotective agents and psychoactive compounds, which are trending topics in both academic and industrial research.

Another area of interest for CAS No. 2229516-00-9 is its role in cancer research. Preliminary studies suggest that derivatives of this compound may exhibit antiproliferative effects against certain cancer cell lines. Researchers are investigating its mechanism of action, particularly its interaction with cellular signaling pathways involved in apoptosis and cell cycle regulation. This has led to increased inquiries about 1-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine suppliers and synthesis methods in scientific forums.

The synthesis of 1-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine typically involves multi-step organic reactions, including indole bromination and cyclopropylamine formation. These processes require precise control of reaction conditions to ensure high yield and purity. As a result, the compound is often sourced from specialized chemical manufacturers who cater to the pharmaceutical and research sectors. The availability of high-purity 1-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine is crucial for reproducible experimental results.

From a commercial perspective, the market for CAS No. 2229516-00-9 is expanding, driven by the increasing investment in drug discovery and preclinical research. Companies specializing in custom synthesis and contract research are actively listing this compound in their portfolios to meet the growing demand. Additionally, regulatory agencies are paying closer attention to the safety and efficacy profiles of such compounds, prompting researchers to seek reliable analytical data and certificates of analysis (CoA).

In conclusion, 1-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229516-00-9) represents a promising candidate for various biomedical applications. Its unique structural features and potential therapeutic benefits make it a subject of ongoing research. As the scientific community continues to explore its properties, the compound is expected to play a pivotal role in advancing medicinal chemistry and pharmaceutical innovation.